Cas no 2548977-88-2 (7-{3-[(1H-imidazol-1-yl)methyl]azetidin-1-yl}-2,4-dimethyl-1,8-naphthyridine)

• Product Name: 7-{3-[(1H-imidazol-1-yl)methyl]azetidin-1-yl}-2,4-dimethyl-1,8-naphthyridine
• CAS No: 2548977-88-2
• MF: C₁₇H₁₉N₅
• MW: 293.366262674332
• CID: 5310339
• PubChem ID: 154583454
• Update Time: 2025-10-29

7-{3-[(1H-imidazol-1-yl)methyl]azetidin-1-yl}-2,4-dimethyl-1,8-naphthyridine Chemical and Physical Properties

Names and Identifiers

• AKOS040722628
• 2548977-88-2
• F6745-1681
• 7-{3-[(1H-imidazol-1-yl)methyl]azetidin-1-yl}-2,4-dimethyl-1,8-naphthyridine

• Inchi： 1S/C17H19N5/c1-12-7-13(2)19-17-15(12)3-4-16(20-17)22-9-14(10-22)8-21-6-5-18-11-21/h3-7,11,14H,8-10H2,1-2H3
• InChI Key： LBJLYTFYDZNTME-UHFFFAOYSA-N
• SMILES： N1(C2C=CC3=C(C)C=C(C)N=C3N=2)CC(CN2C=NC=C2)C1

Computed Properties

• Exact Mass: 293.16404563g/mol
• Monoisotopic Mass: 293.16404563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.8Ų

Additional information on 7-{3-[(1H-imidazol-1-yl)methyl]azetidin-1-yl}-2,4-dimethyl-1,8-naphthyridine

Introduction to Compound with CAS No. 2548977-88-2 and Product Name: 7-{3-[(1H-imidazol-1-yl)methyl]azetidin-1-yl}-2,4-dimethyl-1,8-naphthyridine

The compound with the CAS number 2548977-88-2 and the product name 7-{3-[(1H-imidazol-1-yl)methyl]azetidin-1-yl}-2,4-dimethyl-1,8-naphthyridine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule integrates multiple pharmacophoric elements, making it a promising candidate for further investigation in drug discovery and development.

At the core of this compound's structure lies a 2,4-dimethyl-1,8-naphthyridine backbone, which is a well-known scaffold in medicinal chemistry. Naphthyridines are known for their ability to interact with biological targets such as enzymes and receptors, often leading to potent and selective biological effects. The presence of two methyl groups at the 2 and 4 positions enhances the lipophilicity of the molecule, which can be crucial for its absorption and distribution within the body. This modification also contributes to the compound's stability and bioavailability, making it a favorable candidate for further exploration.

The other key component of this compound is the 3-[(1H-imidazol-1-yl)methyl]azetidin-1-yl moiety. This part of the molecule introduces an imidazole ring linked to an azetidine ring through a methyl group. Both imidazole and azetidine are heterocyclic structures that have been extensively studied for their pharmacological properties. Imidazole rings are commonly found in natural products and pharmaceuticals, often serving as key pharmacophores in drugs targeting various diseases. The azetidine ring, on the other hand, is smaller than its counterpart, cyclopropane, but still retains significant biological activity due to its rigid three-membered structure.

The combination of these two heterocyclic systems in a single molecule creates a unique structural motif that may confer multiple biological activities. The 7-{3-[(1H-imidazol-1-yl)methyl]azetidin-1-yl}-2,4-dimethyl-1,8-naphthyridine moiety could potentially interact with multiple targets simultaneously, leading to synergistic effects that enhance therapeutic efficacy. This concept is particularly relevant in modern drug design, where multitarget inhibition is often sought after to improve treatment outcomes and reduce side effects.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy before conducting expensive wet-lab experiments. The structural features of 7-{3-[(1H-imidazol-1-yl)methyl]azetidin-1-yl}-2,4-dimethyl-1,8-naphthyridine have been analyzed using various computational methods, including molecular docking and molecular dynamics simulations. These studies suggest that the compound may exhibit inhibitory activity against several enzymes and receptors involved in diseases such as cancer, inflammation, and neurodegeneration.

In particular, the imidazole ring has been shown to interact with metal ions such as zinc and copper, which are essential cofactors for many enzymes involved in disease pathways. By binding to these metal ions, the compound could potentially modulate enzyme activity and disrupt disease-causing pathways. Additionally, the azetidine ring may contribute to the molecule's ability to cross cell membranes due to its small size and lipophilic nature.

Several preclinical studies have been conducted to evaluate the potential therapeutic applications of this compound. Initial results indicate that 7-{3-[ ( 1 H - i m i d a z o l - 1 - y l ) m e t h y l ] a z e t i d i n - 1 - y l } - 2 , 4 - d i m e t h y l - 1 , 8 - n a p h t h y r i d i n e exhibits promising anti-inflammatory properties when tested in cell culture models. The compound has been shown to reduce the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-alpha) and interleukin-beta (IL-beta). These findings are particularly exciting given the high unmet medical need for effective anti-inflammatory therapies.

Furthermore, studies have also explored the potential anticancer activity of this compound. The 7-{3-[ ( 1 H - i m i d a z o l - 1 - y l ) m e t h y l ] a z e t i d i n - 1 - y l } - 2 , 4 - d i m e t h y l - 1 , 8 - n a p h t h y r i d i n e has demonstrated inhibitory effects on several cancer cell lines by interfering with key signaling pathways involved in cell growth and survival. For instance, it has been shown to inhibit the activity of tyrosine kinases such as EGFR (epidermal growth factor receptor) and VEGFR (vascular endothelial growth factor receptor), which are overexpressed in many types of cancer.

The structural flexibility of this compound also allows for further modifications to optimize its pharmacological properties. Researchers can explore different substituents on the imidazole and azetidine rings to enhance binding affinity or selectivity for specific targets. Additionally, modifications can be made to improve solubility or metabolic stability, making it more suitable for clinical use.

The development of new drugs is often a lengthy process involving multiple stages of research and testing. However, computational methods have significantly accelerated this process by allowing researchers to quickly identify promising candidates for further investigation. The combination of experimental data with computational predictions provides a powerful approach for drug discovery that can lead to faster development timelines.

In conclusion,7-{3-[ ( 1 H - i m i d a z o l - 1 - y l ) m e t h y l ] a z e t i d i n - 1 - y l } - 2 , 4 - d i m e t h y l - 1 , 8 - n a p h t h y r i d i n e represents an exciting new development in pharmaceutical chemistry with significant potential for therapeutic applications. Its unique structural features make it a promising candidate for further investigation in drug discovery efforts aimed at treating diseases such as cancer and inflammation.